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Compound of Interest

Compound Name: Boc-L-beta-homoalanine

Cat. No.: B558362 Get Quote

For Immediate Reference: This document outlines the essential safety and logistical

information for the proper disposal of Boc-L-beta-homoalanine, ensuring the safety of

laboratory personnel and compliance with standard regulations. Researchers, scientists, and

drug development professionals should adhere to these procedural, step-by-step guidelines.

Boc-L-beta-homoalanine, a derivative of the amino acid β-homoalanine, is a key reagent in

peptide synthesis and drug development.[1] While it is not classified as a hazardous substance

under Regulation (EC) No. 1272/2008, proper handling and disposal are crucial to maintain a

safe laboratory environment.[2] Adherence to the following protocols will minimize risks and

ensure responsible chemical waste management.

Summary of Key Safety and Physical Data
The following table summarizes essential information for the safe handling and disposal of

Boc-L-beta-homoalanine.
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Property Value Source

Appearance Solid, white to light yellow [3]

CAS Number 158851-30-0 [2][4]

Molecular Formula C9H17NO4 [2][4]

Molecular Weight 203.24 g/mol [2][4]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

chloroform, dichloromethane,

and methanol.

[3]

Storage
Keep in a dark, dry place at

room temperature.[3]

Hazard Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No.

1272/2008.[2]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, type N95

(US) respirator.

Experimental Protocol: Disposal of Boc-L-beta-
homoalanine
This protocol provides a step-by-step guide for the routine disposal of Boc-L-beta-
homoalanine waste and the management of accidental spills.

1. Waste Collection and Segregation:

Solid Waste:

Collect waste Boc-L-beta-homoalanine and any contaminated disposable materials (e.g.,

weighing paper, gloves) in a designated, clearly labeled, and sealable waste container.
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The container should be made of a material compatible with the chemical and stored in a

cool, dry area away from incompatible materials.

Liquid Waste (Solutions):

If Boc-L-beta-homoalanine is in a solvent, consult the safety data sheet for the solvent to

determine the appropriate waste stream.

Collect in a designated, labeled, and sealed container for chemical waste. Do not mix with

incompatible waste streams.

2. Spill Management:

Small Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE (lab coat, gloves, and safety glasses), mechanically collect the

solid material using a scoop or brush.

Avoid generating dust.[3]

Place the collected material into a labeled container for chemical waste.

Clean the spill area with a damp cloth or paper towel. Dispose of the cleaning materials in

the same waste container.

Large Spills:

Evacuate the immediate area and restrict access.

Ensure adequate ventilation.

If the spill generates significant dust, wear a respirator.

Follow the procedure for small spills, using appropriate tools to collect the material without

creating excessive dust.

Place all contaminated materials, including PPE, into a sealed container for disposal.
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3. Final Disposal:

Dispose of the sealed waste containers through your institution's chemical waste

management program.

Ensure that all local, state, and federal regulations for chemical waste disposal are followed.

Do not dispose of Boc-L-beta-homoalanine down the drain or in regular trash.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Boc-L-beta-homoalanine.
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Disposal Workflow for Boc-L-beta-homoalanine

Initial Assessment

Solid Waste

Liquid Waste (in Solution)

Final Disposal

Identify Boc-L-beta-homoalanine Waste

Determine Waste Type

Collect in Labeled, Sealed Container

Solid

Consult Solvent SDS

Liquid

Accidental Spill?

Small Spill Procedure:
- Wear PPE

- Mechanically collect
- Clean area

Yes (Small)

Large Spill Procedure:
- Evacuate & Ventilate
- Wear enhanced PPE
- Collect and contain

Yes (Large)

Dispose via Institutional Chemical Waste Program

No Collect in Designated Liquid Waste Container

Click to download full resolution via product page

Caption: Disposal workflow for Boc-L-beta-homoalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Boc-L-beta-Homoalanine - High purity | EN [georganics.sk]

3. China Boc-L-beta-homoalanine ï¼�CAS# 158851-30-0) Manufacturer and Supplier |
Xinchem [xinchem.com]

4. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Proper Disposal Procedures for Boc-L-beta-
homoalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558362#boc-l-beta-homoalanine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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